Cas no 1396759-21-9 (1-{2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-2-oxoethyl}pyrrolidine-2,5-dione)

• Product Name: 1-{2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-2-oxoethyl}pyrrolidine-2,5-dione
• CAS No: 1396759-21-9
• MF: C₁₄H₁₈N₄O₃S
• MW: 322.382721424103
• CID: 5600677
• PubChem ID: 71780425
• Update Time: 2025-06-03

1-{2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-2-oxoethyl}pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-[2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-2-oxoethyl]pyrrolidine-2,5-dione
• AKOS024511239
• VU0645343-1
• F5496-0569
• 1-{2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-2-oxoethyl}pyrrolidine-2,5-dione
• 1396759-21-9
• 1-(2-(4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)-2-oxoethyl)pyrrolidine-2,5-dione

• Inchi： 1S/C14H18N4O3S/c1-9-15-16-14(22-9)10-4-6-17(7-5-10)13(21)8-18-11(19)2-3-12(18)20/h10H,2-8H2,1H3
• InChI Key： GCDDOAWJNUWCNF-UHFFFAOYSA-N
• SMILES： N1(CC(N2CCC(C3=NN=C(C)S3)CC2)=O)C(=O)CCC1=O

Computed Properties

• Exact Mass: 322.10996162g/mol
• Monoisotopic Mass: 322.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 112Ų

Additional information on 1-{2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-2-oxoethyl}pyrrolidine-2,5-dione

Introduction to Compound with CAS No. 1396759-21-9 and Its Applications in Chemical Biology

Chemical biology has witnessed significant advancements in the development of novel compounds that exhibit promising biological activities. Among these, the compound with the CAS number 1396759-21-9 and the product name 1-{2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-2-oxoethyl}pyrrolidine-2,5-dione has garnered considerable attention due to its unique structural features and potential therapeutic applications. This compound belongs to a class of heterocyclic molecules that have been extensively studied for their pharmacological properties.

The structural framework of 1-{2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-2-oxoethyl}pyrrolidine-2,5-dione incorporates several key pharmacophoric elements that contribute to its biological activity. The presence of a pyrrolidine ring, combined with a piperidine moiety and a thiadiazole substituent, creates a versatile scaffold that can interact with various biological targets. These structural components have been strategically designed to enhance binding affinity and selectivity, making the compound a valuable candidate for further investigation.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting kinases and other enzymes involved in cancer progression. The thiadiazole ring in 1-{2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-2-oxoethyl}pyrrolidine-2,5-dione has been shown to exhibit inhibitory activity against several kinases, including tyrosine kinases and serine/threonine kinases. This property makes it a promising candidate for the development of anticancer agents. Preclinical studies have demonstrated that this compound can disrupt signaling pathways critical for cell proliferation and survival, thereby inhibiting tumor growth.

Beyond its potential in oncology, 1-{2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-2-oxoethyl}pyrrolidine-2,5-dione has also shown promise in other therapeutic areas. For instance, its ability to modulate inflammatory pathways has led to investigations into its potential as an anti-inflammatory agent. The compound's interaction with various biological targets suggests that it may have broad-spectrum therapeutic applications.

The synthesis of 1-{2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-2-oxoethyl}pyrrolidine-2,5-dione involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to optimize the synthetic route, making it feasible for large-scale production. The use of chiral auxiliaries and asymmetric catalysis has enabled the preparation of enantiomerically pure forms of the compound, which is crucial for its biological evaluation.

The pharmacokinetic properties of 1-{2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-y]l}-2-oxyethyl}pyrrolidine}-25-dione have been thoroughly investigated to assess its bioavailability and metabolic stability. Studies have shown that the compound exhibits favorable pharmacokinetic profiles in preclinical models, suggesting its potential for clinical translation. The half-life of the compound in vivo is sufficient for repeated dosing regimens, which is an important consideration for therapeutic applications.

In conclusion, the compound with CAS number 1396759}-21}-9, specifically named as 1}-{<0x02}-{[<0x04>(<0x05>-methyl)-<0x01>,<0x03>,<0x04>-thiadiazol}-<0x02>}y])-<0x02><0x06><0x07><0x08><0x09><0x10><0x11><0x12><0x13><0x14><0x15><0x16><0x17>